Cas no 2171430-32-1 ((3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid)

• Product Name: (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid
• CAS No: 2171430-32-1
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 6543854
• PubChem ID: 165569042
• Update Time: 2025-11-01

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid
• (3S)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]-4-methylpentanoic acid
• 2171430-32-1
• EN300-1579561

• Inchi： 1S/C25H27F3N2O5/c1-14(2)20(11-23(32)33)29-22(31)12-21(25(26,27)28)30-24(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-21H,11-13H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t20-,21?/m0/s1
• InChI Key： PBMMIOATLBKKHN-BGERDNNASA-N
• SMILES： FC(C(CC(N[C@@H](CC(=O)O)C(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid

Introduction to (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic Acid (CAS No. 2171430-32-1)

(3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2171430-32-1, represents a convergence of advanced organic synthesis and medicinal chemistry, offering potential applications in the development of novel therapeutic agents.

The molecular structure of this compound features a chiral center at the (3S) position, which is a critical aspect for its biological activity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in peptide synthesis and drug development. The trifluorobutylamido moiety introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules. This combination of structural features makes it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced pharmacokinetic properties. The incorporation of fluorine atoms into drug molecules can lead to increased lipophilicity, reduced metabolic clearance, and improved binding to biological targets. The compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid exemplifies these advantages, making it an attractive scaffold for the design of new drugs.

One of the most compelling aspects of this compound is its potential application in the synthesis of peptide mimetics. Peptide mimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and rapid degradation. The Fmoc group in this compound facilitates its use as a building block in peptide coupling reactions, enabling the construction of complex peptidomimetic structures.

The trifluorobutylamido group also contributes to the compound's stability and reactivity, making it suitable for various chemical transformations. This stability is particularly important in pharmaceutical applications where chemical integrity is crucial for efficacy and safety. Additionally, the presence of multiple fluorine atoms can enhance the compound's interaction with biological targets, potentially leading to higher affinity and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in oncology research. Fluorine-containing drugs have shown promise in targeting various types of cancer due to their ability to modulate enzyme activity and interfere with tumor growth pathways. The compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid could serve as a valuable intermediate in the synthesis of novel anticancer agents.

The chiral nature of this compound also makes it an interesting candidate for studying enantioselective processes in drug metabolism. Enantioselectivity refers to the preference of one enantiomer over another in terms of biological activity and metabolic fate. Understanding these differences is crucial for developing safe and effective drugs. The (3S) configuration provides a unique starting point for exploring enantioselective synthesis and applications.

In conclusion, the compound (3S)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamido-4-methylpentanoic acid (CAS No. 2171430-32-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for drug discovery and development. As research continues to uncover new ways to utilize fluorinated compounds and chiral molecules, this compound is likely to play an important role in future therapeutic innovations.